Cas no 1361662-75-0 (4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl)

• Product Name: 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl
• CAS No: 1361662-75-0
• MF: C₁₄H₁₁Cl₃O
• MW: 301.595541238785
• CID: 4789717
• Update Time: 2025-08-05

4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl

• Inchi： 1S/C14H11Cl3O/c1-8-5-9(3-4-13(8)18-2)10-6-11(15)14(17)12(16)7-10/h3-7H,1-2H3
• InChI Key： WHIAMUZKRCHPBW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(C(C)=C1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2

Additional information on 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl

Introduction to 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361662-75-0)

4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl, identified by the CAS number 1361662-75-0, is a biphenyl derivative with a unique structural configuration that has garnered significant attention in the field of chemical and pharmaceutical research. This compound features a methoxy group at the 4' position and a methyl group at the 3' position, combined with three chlorine atoms at the 3, 4, and 5 positions on the second benzene ring. Such a structural arrangement imparts distinct electronic and steric properties, making it a subject of interest for various applications in synthetic chemistry and potential biological studies.

The biphenyl core structure is well-known for its stability and versatility in organic synthesis. The introduction of multiple chlorine atoms enhances the electrophilicity of the molecule, facilitating reactions such as nucleophilic aromatic substitution and cross-coupling reactions. These characteristics make 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl a valuable intermediate in the synthesis of more complex organic molecules. Furthermore, the presence of the methoxy and methyl groups introduces electron-donating effects, which can influence the reactivity and electronic properties of the molecule, making it a promising candidate for further functionalization.

In recent years, there has been growing interest in developing novel materials and compounds with tailored electronic properties. The structural features of 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl make it a potential candidate for applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The chlorine atoms can serve as anchoring groups for charge transport layers, while the methoxy and methyl groups can modulate energy levels and improve film formation properties. Research has demonstrated that similar biphenyl derivatives exhibit excellent performance in these applications due to their optimized molecular packing and electronic characteristics.

Additionally, the compound's unique structure has sparked interest in its potential biological activity. While direct biological studies on 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl are limited compared to other biphenyl derivatives, its structural analogs have been explored for various pharmacological applications. The chlorine atoms can mimic halogenated aromatic compounds known to interact with biological targets, while the methoxy and methyl groups can influence metabolic stability and bioavailability. Further research is warranted to explore the pharmacokinetic properties and potential therapeutic applications of this compound.

The synthesis of 4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of pre-functionalized biphenyl precursors followed by selective methylation and demethylation steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high precision. The development of efficient synthetic methodologies is crucial for scaling up production and enabling further exploration of this compound's properties.

In conclusion,4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361662-75-0) represents an intriguing molecule with potential applications in both materials science and pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing complex organic compounds with tailored electronic properties. While further research is needed to fully elucidate its biological activity and potential therapeutic uses,4'-Methoxy-3'-methyl-3,4,5-trichlorobiphenyl holds promise as a valuable building block for future innovations in chemical synthesis and material design.